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Compound of Interest

N,N-Dimethyl-1-(morpholin-2-
Compound Name:

yl)methanamine dihydrochloride

Cat. No.: B051703

An In-depth Technical Guide to N,N-Dimethyl-1-(morpholin-2-yl)methanamine
Dihydrochloride

This technical guide provides a comprehensive overview of the chemical and physical
properties of N,N-Dimethyl-1-(morpholin-2-yl)methanamine dihydrochloride, with a focus
on its molecular weight. This document is intended for researchers, scientists, and
professionals in the field of drug development and organic synthesis.

Chemical Identity and Properties

N,N-Dimethyl-1-(morpholin-2-yl)methanamine and its salts are recognized as valuable
intermediates in organic synthesis, particularly in the development of pharmaceutical and
agrochemical compounds. The morpholine moiety is a common structural feature in many
biologically active molecules.

Quantitative Data Summary

The following table summarizes the key quantitative data for N,N-Dimethyl-1-(morpholin-2-
yl)methanamine and its hydrochloride salts.
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Molecular Weight (
Compound Name CAS Number Molecular Formula Imol )
g/mo

N,N-Dimethyl-1-
(morpholin-2-

_ 122894-56-8 C7H16N20 144.22[1]
yl)methanamine (Free

Base)

N,N-Dimethyl-1-
(morpholin-2-

) N/A C7H17CIN20 180.68[2]
yl)methanamine

Hydrochloride

N,N-Dimethyl-1-
(morpholin-2-

. 122894-40-0 C7H1sCI2N20 217.13[3]
yl)methanamine

Dihydrochloride

N,N-Dimethyl-1-

(morpholin-3-

yl)methanamine 2304583-87-5 C7H1sCI2N20 217.13[3]
Dihydrochloride

(Isomer)

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of N,N-Dimethyl-1-
(morpholin-2-yl)methanamine dihydrochloride is not readily available in the provided search
results, a general synthetic approach can be inferred from established methods for the
synthesis of similar compounds, such as N,N-disubstituted aminomethylmorpholines and the
formation of dihydrochloride salts.

General Synthesis of N,N-Dimethyl-1-(morpholin-2-yl)methanamine Dihydrochloride
The synthesis would likely involve a two-step process:

» Synthesis of the Free Base (N,N-Dimethyl-1-(morpholin-2-yl)methanamine): This can be
achieved through various synthetic routes common for the preparation of morpholine
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derivatives.[4] A plausible method involves the reductive amination of a suitable morpholine-
2-carboxaldehyde derivative with dimethylamine, or the alkylation of morpholine with a
(dimethylamino)methyl-containing reagent.

o Formation of the Dihydrochloride Salt: The purified free base would then be dissolved in a
suitable organic solvent (e.g., ethanol, isopropanol, or diethyl ether). An excess of
hydrochloric acid (either as a gas or a solution in a solvent like isopropanol or ether) would
be added to the solution. The dihydrochloride salt, being insoluble in the organic solvent,
would precipitate out and could be collected by filtration, washed with a cold solvent, and
dried under vacuum. A similar procedure is used for the synthesis of N,N-Dimethyl
paraphenylene diamine dihydrochloride.[5]

Visualized Workflow and Structures
Chemical Structure of N,N-Dimethyl-1-(morpholin-2-yl)methanamine Dihydrochloride
The following diagram illustrates the chemical structure of the target compound.

Caption: Chemical structure of N,N-Dimethyl-1-(morpholin-2-yl)methanamine
dihydrochloride.

Logical Workflow for Synthesis and Characterization

The diagram below outlines a logical workflow for the synthesis and characterization of N,N-
Dimethyl-1-(morpholin-2-yl)methanamine dihydrochloride.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.researchgate.net/publication/257862240_Morpholines_Synthesis_and_Biological_Activity
https://www.rasayanjournal.co.in/vol-8/issue-2/3_Vol.8,%20No.2,%20164-166,%20April-June,%202015,%20RJC-1248.pdf
https://www.benchchem.com/product/b051703?utm_src=pdf-body
https://www.benchchem.com/product/b051703?utm_src=pdf-body
https://www.benchchem.com/product/b051703?utm_src=pdf-body
https://www.benchchem.com/product/b051703?utm_src=pdf-body
https://www.benchchem.com/product/b051703?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials
(e.g., Morpholine derivative)

Synthesis of Free Base
(e.g., Reductive Amination)

Purification of Free Base
(e.g., Distillation, Chromatography)

Dihydrochloride Salt Formation
(Addition of excess HCI)

Isolation and Drying
(Filtration, Vacuum Drying)

Characterization
(NMR, MS, Elemental Analysis)

N,N-Dimethyl-1-(morpholin-2-yl)methanamine
Dihydrochloride

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and characterization of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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